![molecular formula C17H24ClNO B3080560 N-Nordextromethorphan Hydrochloride CAS No. 1087-69-0](/img/structure/B3080560.png)
N-Nordextromethorphan Hydrochloride
Overview
Description
N-Nordextromethorphan Hydrochloride is a compound with the molecular formula C17H24ClNO . It is also known by other names such as (+)-3-Methoxymorphinan hydrochloride and ent-3-Methoxymorphinan Hydrochloride . The molecular weight of this compound is 293.8 g/mol .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the IUPAC Name (1 S ,9 S ,10 S )-4-methoxy-17-azatetracyclo [7.5.3.0 1,10 .0 2,7 ]heptadeca-2 (7),3,5-triene;hydrochloride . The compound’s structure includes a methoxy group and a hydrochloride group .Physical and Chemical Properties Analysis
This compound has a molecular weight of 293.8 g/mol . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Neuroprotective Effects in Ischemic Brain Injury
Dextromethorphan has been studied for its neuroprotective effects in cerebral ischemia. In a rabbit model of transient focal cerebral ischemia, dextromethorphan treatment significantly reduced the area of severe ischemic neuronal damage and cortical edema compared to control groups, suggesting potential therapeutic value in treating stroke conditions (Steinberg et al., 1988).
Impact on Gene Expression in Brain Regions
Research indicates that dextromethorphan can alter gene expression in the hippocampus and cortex of the rat brain. This includes changes in the expression of genes related to glutamate-induced apoptosis and anti-apoptotic genes, suggesting a complex impact on neuronal health and function (Lee et al., 2003).
Use in Pain Management
Dextromethorphan has been evaluated for its potential in pain management, particularly in conditions like painful diabetic neuropathy and postherpetic neuralgia. While results have been mixed, some studies have shown a significant reduction in pain with dextromethorphan treatment, highlighting its potential as part of a pain management strategy (Nelson et al., 1997).
Effects on Motor Cortex and Neural Plasticity
Dextromethorphan's impact on the human motor cortex and its role in neural plasticity have been subjects of investigation. It has been shown to suppress excitatory drive in the cortex, which might be relevant for its therapeutic use in neurological disorders characterized by excitotoxicity (Ziemann et al., 1998).
Cognitive Function and Neurodegeneration
Studies have also explored the potential of dextromethorphan in preserving cognitive function and preventing neurodegeneration in models of vascular dementia. Findings suggest that dextromethorphan treatment can protect against hippocampal neuronal damage and cognitive deficits, possibly through mechanisms involving oxidative stress and NMDA receptor antagonism (Xu et al., 2016).
Mechanism of Action
Target of Action
N-Nordextromethorphan Hydrochloride, an intermediate in the synthesis of Dextrorphan , primarily targets the NMDA receptors . These receptors play a crucial role in controlling synaptic plasticity and memory function.
Mode of Action
This compound acts as a low-affinity uncompetitive NMDA antagonist and sigma-1 receptor agonist . It also has minimal interaction with opioid receptors .
Biochemical Pathways
The compound affects multiple biochemical pathways. It acts as a nonselective serotonin reuptake inhibitor and a sigma-1 receptor agonist . Additionally, this compound and its major metabolite, dextrorphan, block the NMDA receptor at high doses, producing effects similar to other dissociative anesthetics such as ketamine .
Pharmacokinetics
It is known that the compound is orally active . More research is needed to fully understand the compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties and their impact on bioavailability.
Result of Action
The molecular and cellular effects of this compound’s action are complex and multifaceted due to its interaction with multiple targets. Its primary therapeutic use is as a cough suppressant . It is also used in combination with other medications to treat symptoms associated with allergies or the common cold .
Biochemical Analysis
Biochemical Properties
N-Nordextromethorphan Hydrochloride plays a significant role in biochemical reactions, particularly in the central nervous system. It interacts with various enzymes, proteins, and other biomolecules. One of the primary interactions is with the N-methyl-D-aspartate (NMDA) receptor, where it acts as an antagonist. This interaction inhibits the receptor’s activity, leading to reduced neuronal excitability and pain perception. Additionally, this compound interacts with cytochrome P450 enzymes, which are involved in its metabolism .
Cellular Effects
This compound affects various cell types and cellular processes. In neurons, it modulates cell signaling pathways by inhibiting NMDA receptors, which play a crucial role in synaptic plasticity and memory formation. This inhibition can lead to altered gene expression and changes in cellular metabolism. In glial cells, this compound can reduce the release of pro-inflammatory cytokines, thereby exerting anti-inflammatory effects .
Molecular Mechanism
The molecular mechanism of this compound involves its binding to the NMDA receptor, where it acts as a non-competitive antagonist. This binding prevents the influx of calcium ions, thereby inhibiting downstream signaling pathways that lead to neuronal excitation. Additionally, this compound can inhibit the activity of cytochrome P450 enzymes, affecting its own metabolism and potentially leading to drug-drug interactions .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound is relatively stable, but it can degrade under certain conditions, such as exposure to light and high temperatures. Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged inhibition of NMDA receptor activity and reduced neuronal excitability .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it can effectively reduce pain perception without significant adverse effects. At high doses, it can cause toxicity, including neurotoxicity and hepatotoxicity. Threshold effects have been observed, where the compound’s efficacy plateaus at a certain dosage, beyond which no additional benefits are observed .
Metabolic Pathways
This compound is involved in several metabolic pathways. It is primarily metabolized by cytochrome P450 enzymes, particularly CYP2D6, which converts it into its active metabolites. These metabolites can further interact with other enzymes and cofactors, affecting metabolic flux and metabolite levels. The compound’s metabolism can also influence its pharmacokinetics and pharmacodynamics .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It can cross the blood-brain barrier, allowing it to exert its effects on the central nervous system. Transporters such as P-glycoprotein may play a role in its distribution, affecting its localization and accumulation in specific tissues .
Subcellular Localization
This compound’s subcellular localization is crucial for its activity and function. It is primarily localized in the cytoplasm and can accumulate in the endoplasmic reticulum, where it interacts with cytochrome P450 enzymes. Post-translational modifications, such as phosphorylation, can influence its targeting to specific cellular compartments, thereby affecting its activity .
Properties
IUPAC Name |
(1S,9S,10S)-4-methoxy-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-triene;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO.ClH/c1-19-13-6-5-12-10-16-14-4-2-3-7-17(14,8-9-18-16)15(12)11-13;/h5-6,11,14,16,18H,2-4,7-10H2,1H3;1H/t14-,16+,17+;/m1./s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBNAJETZECTKHN-YPYJQMNVSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(CC3C4C2(CCCC4)CCN3)C=C1.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC2=C(C[C@H]3[C@@H]4[C@]2(CCCC4)CCN3)C=C1.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50905056 | |
Record name | N-Nordextromethorphan Hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50905056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1087-69-0 | |
Record name | ent-3-Methoxymorphinan hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001087690 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-Nordextromethorphan Hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50905056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ENT-3-METHOXYMORPHINAN HYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/42RUX7T6PJ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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